Cas no 1616526-81-8 (6-Chloro-3-methoxy-2-nitropyridine)

• Product Name: 6-Chloro-3-methoxy-2-nitropyridine
• CAS No: 1616526-81-8
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• MDL: MFCD28099106
• CID: 3165106
• Update Time: 2025-06-22

6-Chloro-3-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-methoxy-2-nitropyridine
• AK154848
• FCH2572220
• ST2406450

• MDL： MFCD28099106
• Inchi： 1S/C6H5ClN2O3/c1-12-4-2-3-5(7)8-6(4)9(10)11/h2-3H,1H3
• InChI Key： BSAKOOHPKGWCJR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C([N+](=O)[O-])=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Topological Polar Surface Area: 67.9

Additional information on 6-Chloro-3-methoxy-2-nitropyridine

Introduction to 6-Chloro-3-methoxy-2-nitropyridine (CAS No. 1616526-81-8)

6-Chloro-3-methoxy-2-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1616526-81-8, is a significant intermediate in the field of pharmaceutical and agrochemical synthesis. This compound belongs to the class of nitropyridines, which have garnered considerable attention due to their versatile reactivity and structural properties. The presence of both chloro and methoxy substituents on the pyridine ring enhances its utility in various synthetic pathways, making it a valuable building block for the development of novel bioactive molecules.

The structural configuration of 6-Chloro-3-methoxy-2-nitropyridine encompasses a nitro group at the 2-position, a chloro group at the 6-position, and a methoxy group at the 3-position. This specific arrangement imparts unique electronic and steric properties, enabling its participation in diverse chemical transformations such as nucleophilic substitution, metal-catalyzed coupling reactions, and cyclization processes. These characteristics have positioned this compound as a key intermediate in the synthesis of heterocyclic derivatives, which are widely explored for their pharmacological effects.

In recent years, 6-Chloro-3-methoxy-2-nitropyridine has been extensively studied for its role in developing pharmaceutical agents. The nitro group, in particular, serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents or reduce it to an amine group under appropriate conditions. This adaptability has made it a preferred choice for medicinal chemists seeking to construct complex molecular architectures.

One of the most compelling applications of 6-Chloro-3-methoxy-2-nitropyridine lies in its use as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating this nitropyridine derivative into kinase inhibitors, researchers aim to modulate these pathways effectively. Recent studies have demonstrated that compounds derived from 6-Chloro-3-methoxy-2-nitropyridine exhibit promising inhibitory activity against certain kinases, suggesting their potential as therapeutic agents.

Furthermore, the agrochemical industry has also recognized the significance of 6-Chloro-3-methoxy-2-nitropyridine. Its structural features make it a suitable candidate for synthesizing novel pesticides and herbicides. These derivatives are designed to target specific enzymes or receptors in pests, thereby improving crop protection strategies while minimizing environmental impact. The ability to modify the nitropyridine core allows for fine-tuning of biological activity, leading to more efficient and selective agrochemicals.

The synthesis of 6-Chloro-3-methoxy-2-nitropyridine typically involves multi-step organic reactions starting from commercially available pyridine derivatives. The introduction of the chloro and methoxy groups follows established protocols, often involving halogenation and alkoxylation reactions. The nitration step requires careful control of reaction conditions to ensure regioselectivity and high yield. Advances in catalytic systems and green chemistry principles have further refined these synthetic routes, making the production of 6-Chloro-3-methoxy-2-nitropyridine more efficient and sustainable.

In terms of industrial applications, 6-Chloro-3-methoxy-2-nitropyridine is often utilized in large-scale manufacturing processes due to its scalability and cost-effectiveness. Pharmaceutical companies and specialty chemical manufacturers prioritize its use in drug discovery programs because it provides a robust scaffold for generating diverse libraries of bioactive compounds. The compound's stability under various storage conditions also enhances its practicality for industrial use.

Recent research has also explored the role of 6-Chloro-3-methoxy-2-nitropyridine in material science applications. Nitropyridines are known for their ability to form coordination complexes with metals, which can be exploited in catalysis and material design. For instance, complexes formed with transition metals like palladium or copper have shown promise in facilitating cross-coupling reactions essential for constructing complex organic molecules.

The future prospects of 6-Chloro-3-methoxy-2-nitropyridine are promising, with ongoing studies focusing on expanding its utility in drug discovery and material science. Innovations in synthetic methodologies continue to emerge, offering new ways to functionalize this versatile intermediate. As our understanding of biological pathways grows, so does the demand for specialized building blocks like 6-Chloro-3-methoxy-2-nitropyridine, which can be tailored to meet specific pharmacological needs.

In conclusion,6-Chloro-3-methoxy-2-nitropyridine (CAS No. 1616526-81-8) stands out as a pivotal compound in modern chemistry due to its broad applicability across pharmaceuticals, agrochemicals, and material science domains. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for researchers seeking to develop innovative solutions to complex challenges.